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Compound of Interest

Compound Name: Ditalimfos

Cat. No.: B1670779

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ditalimfos, an
organophosphate fungicide, for the control of powdery mildew. The information is intended to
guide researchers in developing experimental protocols and understanding the potential
applications of this compound in fungicide research and development.

Introduction

Ditalimfos is a non-systemic fungicide with both protective and curative action against a range
of fungal pathogens, most notably powdery mildew.[1] As a member of the organophosphate
and phthalimide chemical classes, its mode of action is believed to involve the disruption of
fungal respiration and growth.[2] Although specific quantitative efficacy data is limited in recent
literature, its historical use provides a basis for its evaluation as a tool compound in fungicide
research.

Chemical and Toxicological Properties

A summary of the key chemical and toxicological properties of Ditalimfos is presented in Table
1. This information is crucial for safe handling and for understanding its environmental fate.
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Property Value Reference
Chemical Formula C12H14NO4PS PubChem CID 21207
Molar Mass 299.28 g/mol PubChem CID 21207
Appearance Colorless solid [3]

Vapor Pressure 2.0 x 10~ mmHg [3]

Non-systemic, protective,
Mode of Action curative; thought to disrupt

fungal respiration.

[2]

Fungicide Group Organophosphate; Phthalimide

Causes skin irritation and may
Acute Effects o )
cause an allergic skin reaction.

An irritant; toxic by skin
Hazards Summary absorption. Allergic contact

dermatitis has been reported.

Efficacy Data (lllustrative)

Due to the limited availability of recent, specific quantitative data for Ditalimfos, Table 2

provides an illustrative summary of potential efficacy data against powdery mildew (Erysiphe

cichoracearum) on a model crop such as cucumber. This table is intended to serve as a

template for data presentation in experimental studies.
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.. . Percent
Application Disease . .
Treatment . . Disease Yield ( kg/ha)
Rate (g a.i./ha)  Severity (%)
Control (%)

Untreated
- 85 - 1500

Control
Ditalimfos 500 25 70.6 2200
Ditalimfos 750 15 82.4 2500
Standard

o As per label 10 88.2 2600
Fungicide

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of Ditalimfos against powdery
mildew in both in-vitro and in-vivo settings.

In Vitro Antifungal Activity Assay

This protocol is designed to determine the direct inhibitory effect of Ditalimfos on the conidial
germination of a powdery mildew fungus.

Materials:

Ditalimfos technical grade

e Erysiphe cichoracearum conidia

 Sterile distilled water

e Tween 20

o Glass microscope slides

e Humid chambers (e.g., petri dishes with moist filter paper)

e Microscope
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Procedure:

o Preparation of Ditalimfos Solutions: Prepare a stock solution of Ditalimfos in a suitable
solvent (e.g., acetone) and make serial dilutions in sterile distilled water containing 0.01%
Tween 20 to achieve final concentrations ranging from 1 to 500 pg/mL.

» Conidial Suspension: Collect fresh conidia from infected leaves by gently brushing them into
sterile distilled water containing 0.01% Tween 20. Adjust the concentration to 1 x 10°
conidia/mL using a hemocytometer.

 Incubation: Place a 20 uL drop of each Ditalimfos dilution onto a separate glass slide. Add a
20 uL drop of the conidial suspension to each Ditalimfos drop. For the control, use sterile
distilled water with Tween 20 instead of the fungicide solution.

e Germination: Place the slides in humid chambers and incubate at 25°C for 24 hours in the
dark.

o Assessment: After incubation, add a drop of lactophenol cotton blue to each slide to stop
germination and stain the conidia. Observe at least 100 conidia per replicate under a
microscope and count the number of germinated and non-germinated conidia. A conidium is
considered germinated if the germ tube is at least half the length of the conidium.

» Data Analysis: Calculate the percentage of germination inhibition for each concentration
compared to the control. Determine the ECso value (the concentration that inhibits 50% of
conidial germination).

Greenhouse Efficacy Trial

This protocol outlines a whole-plant assay to evaluate the protective and curative efficacy of
Ditalimfos.

Materials:
o Cucumber plants (or other susceptible host) at the 3-4 true leaf stage
» Ditalimfos formulation (e.g., wettable powder)

e Erysiphe cichoracearum inoculum (1 x 10 conidia/mL)
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e Handheld sprayer

e Greenhouse with controlled environment (25£2°C, 60-70% RH)

Procedure:

e Plant Preparation: Grow cucumber plants in pots until they reach the 3-4 true leaf stage.
e Treatment Application:

o Protective Treatment: Spray plants with Ditalimfos solutions at various concentrations
(e.g., 250, 500, 750 g a.i./ha) until runoff. Allow the foliage to dry completely. Twenty-four
hours after treatment, inoculate the plants with the powdery mildew conidial suspension.

o Curative Treatment: Inoculate the plants with the powdery mildew conidial suspension.
Twenty-four hours after inoculation, spray the plants with Ditalimfos solutions at the same
concentrations.

o Control Groups: Include an untreated, inoculated control group and an untreated, non-
inoculated control group.

 Inoculation: Spray the conidial suspension evenly onto the upper and lower leaf surfaces of
the plants designated for inoculation.

 Incubation: Maintain the plants in a greenhouse with conditions favorable for powdery
mildew development.

o Disease Assessment: Seven to ten days after inoculation, assess the disease severity on all
leaves using a 0-5 rating scale (0 = no disease, 1 = 1-5% leaf area affected, 2 = 6-25%, 3 =
26-50%, 4 = 51-75%, 5 = >75%).

o Data Analysis: Calculate the disease severity index (DSI) for each treatment group.
Determine the percent disease control for each Ditalimfos concentration relative to the
untreated, inoculated control.
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Proposed Mechanism of Action and Signaling
Pathways

As a phthalimide fungicide, Ditalimfos is proposed to have a multi-site mode of action, which
makes the development of resistance by fungal pathogens less likely. The organophosphate
moiety is thought to disrupt fungal respiration. The exact signaling pathways affected by
Ditalimfos are not well-elucidated. However, a generalized depiction of its multi-site inhibitory

action on a fungal cell is presented below.
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Caption: Proposed multi-site mechanism of action of Ditalimfos on a fungal cell.
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Experimental Workflow Diagram

The following diagram illustrates a typical workflow for conducting a fungicide efficacy trial.

1. Plant Propagation
(e.g., Cucumber seedlings)

:

2. Acclimatization
in Greenhouse

:

3. Treatment Application
(Ditalimfos, Control, Standard)

:

4. Inoculation with
Powdery Mildew

:

5. Incubation under
Favorable Conditions

:

6. Disease Severity
Assessment

:

7. Data Analysis
(DS, % Control)

:

8. Report Generation
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Caption: Experimental workflow for evaluating Ditalimfos efficacy against powdery mildew.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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